Cas no 1206972-73-7 (Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate)

Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate is a fluorinated heterocyclic compound featuring an imidazopyridine core with a trifluoromethyl substituent at the 8-position and a methyl ester group at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the ester functionality allows for further derivatization. Its rigid fused-ring system contributes to high binding affinity in target interactions. The compound is particularly useful as an intermediate in the synthesis of biologically active molecules, offering versatility in drug discovery and development.

Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate structure

1206972-73-7 structure

Product Name:Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate

CAS No:1206972-73-7

MF:C₁₀H₇F₃N₂O₂

MW:244.169992685318

CID:1036300

PubChem ID:59443951

Update Time:2025-06-07

Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
- DB-230806
- Methyl8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
- 1206972-73-7
- SCHEMBL3053405
- 8-trifluoromethyl-imidazo[1,2-a]pyridine-2-carboxylic acid methyl ester
- DTXSID20732038
- IMidazo[1,2-a]pyridine-2-carboxylic acid, 8-(trifluoroMethyl)-, Methyl ester
- Inchi： 1S/C10H7F3N2O2/c1-17-9(16)7-5-15-4-2-3-6(8(15)14-7)10(11,12)13/h2-5H,1H3
- InChI Key： HHDUJZFMAASDTK-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CN2C=C(C(=O)OC)N=C21)(F)F

Computed Properties

Exact Mass: 244.04596196g/mol
Monoisotopic Mass: 244.04596196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 43.6Å²

Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM151322-1g	methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate	1206972-73-7	95%	1g	$632	2021-08-05
Alichem	A029186444-1g	Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate	1206972-73-7	95%	1g	$538.56	2023-09-04
Chemenu	CM151322-1g	methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate	1206972-73-7	95%	1g	$***	2023-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1760433-1g	Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate	1206972-73-7	98%	1g	￥4995.00	2024-08-09